(E)-6-Methylhept-3-en-1-ol
Overview
Description
(E)-6-Methylhept-3-en-1-ol, also known as (E)-nerolidol, is a naturally occurring sesquiterpene alcohol found in many essential oils such as neroli, ginger, jasmine, and lemongrass. It is widely used in the food, fragrance, and cosmetic industries due to its pleasant aroma and therapeutic properties. In recent years, (E)-nerolidol has gained attention in the scientific community for its potential applications in medicine and biotechnology.
Mechanism of Action
The mechanism of action of (E)-nerolidol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. It has been shown to modulate the expression of genes involved in inflammation, oxidative stress, and cell proliferation, leading to its therapeutic effects.
Biochemical and Physiological Effects:
(E)-nerolidol has been shown to have a wide range of biochemical and physiological effects on the body. It has been found to reduce oxidative stress and inflammation, improve immune function, and regulate cell growth and differentiation. It has also been shown to have neuroprotective effects and may be useful in treating neurological disorders such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using (E)-nerolidol in lab experiments is its availability and low cost. It can be easily extracted from natural sources or synthesized using simple chemical reactions. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many potential future directions for research on (E)-nerolidol. One area of interest is its potential use as a natural preservative in food and cosmetic products. It may also have applications in the development of new drugs and therapies for various diseases. Further studies are needed to fully understand its mechanism of action and potential therapeutic benefits.
Synthesis Methods
(E)-nerolidol can be synthesized by several methods, including extraction from natural sources, chemical synthesis, and biotransformation. The most common method for producing (E)-nerolidol is by steam distillation of essential oils containing the compound. Chemical synthesis involves the reaction of geranyl acetate with sodium borohydride, while biotransformation is achieved by using microorganisms or enzymes to convert other compounds into (E)-nerolidol.
Scientific Research Applications
(E)-nerolidol has been extensively studied for its various biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and anticancer properties. It has been shown to inhibit the growth of various bacteria, fungi, and cancer cells, making it a potential candidate for developing new drugs and therapies.
properties
IUPAC Name |
(E)-6-methylhept-3-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O/c1-8(2)6-4-3-5-7-9/h3-4,8-9H,5-7H2,1-2H3/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORDORPRDJRJHON-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC=CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C/C=C/CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00887555 |
Source
|
| Record name | 3-Hepten-1-ol, 6-methyl-, (3E)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00887555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-6-Methylhept-3-en-1-ol | |
CAS RN |
68900-88-9, 1335-09-7 |
Source
|
| Record name | (3E)-6-Methyl-3-hepten-1-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=68900-88-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Heptenol, methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001335097 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-Methyl-3-hepten-1-ol, (3E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068900889 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Hepten-1-ol, 6-methyl-, (3E)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3-Hepten-1-ol, 6-methyl-, (3E)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00887555 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (E)-6-methylhept-3-en-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.066.017 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6-METHYL-3-HEPTEN-1-OL, (3E)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WA6ZUV6CN5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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